Cas no 1235136-50-1 (2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide)

• Product Name: 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide
• CAS No: 1235136-50-1
• MF: C₂₀H₂₃BrN₂O₄
• MW: 435.311624765396
• CID: 5795775
• PubChem ID: 49694366
• Update Time: 2025-06-08

2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 1235136-50-1
• 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide
• AKOS024497887
• F5097-2333
• 2-bromo-N-(4-{[(1-hydroxy-2-methylpropan-2-yl)carbamoyl]methyl}phenyl)-5-methoxybenzamide
• VU0635408-1
• 2-bromo-N-[4-[2-[(1-hydroxy-2-methylpropan-2-yl)amino]-2-oxoethyl]phenyl]-5-methoxybenzamide

• Inchi： 1S/C20H23BrN2O4/c1-20(2,12-24)23-18(25)10-13-4-6-14(7-5-13)22-19(26)16-11-15(27-3)8-9-17(16)21/h4-9,11,24H,10,12H2,1-3H3,(H,22,26)(H,23,25)
• InChI Key： NSTXWUOARVXEKZ-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C=C1C(NC1C=CC(=CC=1)CC(NC(C)(C)CO)=O)=O)OC

Computed Properties

• Exact Mass: 434.08412g/mol
• Monoisotopic Mass: 434.08412g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 87.7Ų

Additional information on 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide

Introduction to 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide and Its Significance in Modern Chemical Biology

The compound with the CAS no. 1235136-50-1, known as 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide, represents a fascinating molecule in the realm of chemical biology. This intricate structure, characterized by its brominated aromatic ring and complex amide functionalities, has garnered significant attention due to its potential applications in drug discovery and molecular research. The presence of multiple pharmacophoric elements makes it a promising candidate for further exploration in therapeutic development.

Recent advancements in medicinal chemistry have highlighted the importance of multifunctional compounds that can interact with multiple biological targets simultaneously. The bromo substituent in the molecular framework of this compound not only enhances its lipophilicity but also serves as a versatile handle for further chemical modifications. This feature is particularly valuable in the design of novel inhibitors and probes that require precise targeting and high binding affinity.

The 5-methoxybenzamide moiety contributes to the compound's solubility and bioavailability, making it an attractive candidate for in vitro and in vivo studies. This group is frequently encountered in biologically active molecules, suggesting that 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide may exhibit desirable pharmacokinetic properties. Furthermore, the N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl) part of the name indicates a highly functionalized aromatic ring system, which is often associated with potent biological activity.

In the context of current research, this compound aligns with the growing interest in structure-based drug design. The detailed understanding of its molecular interactions can lead to the development of more effective therapeutic agents. For instance, studies have shown that similar benzamide derivatives exhibit anti-inflammatory and anticancer properties by modulating key signaling pathways. The bromo group and other halogenated aromatic systems are known to enhance binding interactions with biological targets, making them valuable in designing small-molecule inhibitors.

The 1-hydroxy-2-methylpropan-2-ylamino side chain adds another layer of complexity to the molecule, potentially influencing its pharmacological profile. This moiety is reminiscent of natural products that have demonstrated significant biological activity. The combination of these structural features suggests that CAS no. 1235136-50-1 could be a versatile scaffold for drug discovery efforts targeting various diseases.

From a synthetic chemistry perspective, the preparation of this compound involves multiple steps, including functional group transformations and regioselective modifications. The synthesis of such complex molecules requires meticulous planning and expertise to ensure high yields and purity. Recent improvements in synthetic methodologies have made it possible to construct such intricate structures more efficiently, paving the way for rapid exploration of their biological potential.

One of the most compelling aspects of this compound is its potential to serve as a tool compound in biochemical assays. By designing derivatives with modified functional groups, researchers can gain insights into the mechanisms of action of various enzymes and receptors. This approach is particularly useful in validating new drug targets and understanding disease pathophysiology.

The role of computational chemistry in studying this molecule cannot be overstated. Advanced computational methods, such as molecular dynamics simulations and quantum mechanical calculations, have enabled researchers to predict how CAS no. 1235136-50-1 interacts with biological targets at an atomic level. These predictions are crucial for guiding experimental efforts and optimizing lead compounds for therapeutic use.

In conclusion, 2-bromo-N-(4-(2-((1-hydroxy-2-methylpropan-2-yl)amino)-2-oxoethyl)phenyl)-5-methoxybenzamide (CAS no. 1235136-50-1) represents a promising entity in chemical biology with significant potential for further research and development. Its unique structural features make it an attractive candidate for drug discovery efforts aimed at addressing various therapeutic challenges. As our understanding of molecular interactions continues to evolve, compounds like this will play an increasingly important role in advancing medical science.